Cas no 15965-31-8 (5-Chloro-1H-imidazole)

5-Chloro-1H-imidazole is a heterocyclic organic compound featuring an imidazole core substituted with a chlorine atom at the 5-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive imidazole ring and chloro functionality. Its electron-withdrawing chlorine substituent enhances electrophilic reactivity, making it valuable for nucleophilic substitution and metal-catalyzed coupling reactions. The imidazole scaffold is widely utilized in medicinal chemistry for designing bioactive molecules, including enzyme inhibitors and receptor modulators. 5-Chloro-1H-imidazole exhibits stability under standard conditions and can be further functionalized at the 1-position or 2-position, offering flexibility in synthetic applications. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.
5-Chloro-1H-imidazole structure
5-Chloro-1H-imidazole structure
Product Name:5-Chloro-1H-imidazole
CAS No:15965-31-8
MF:C3H3ClN2
MW:102.522319078445
MDL:MFCD09033093
CID:50273
PubChem ID:140019
Update Time:2025-11-01

5-Chloro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloroimidazole
    • 5-CHLOROIMIDAZOLE
    • 4-Chloro-1H-imidazole
    • 2-Thioureido-l-norvaline
    • 5-Chloro-1H-imidazole
    • 4-Cl-pyrazole
    • 1H-Imidazole, 5-chloro-
    • 1H-Imidazole, 4-chloro-
    • NSC222413
    • 5-chloranyl-1H-imidazole
    • KSC179G8B
    • Jsp003170
    • BQRBAXFOPZRMCU-UHFFFAOYSA-N
    • FCH991300
    • RP18793
    • BC2
    • DS-13170
    • FT-0602139
    • SB33983
    • J-515150
    • AKOS015964929
    • NSC 222413
    • A810050
    • MFCD09033093
    • NSC-222413
    • SCHEMBL361377
    • DTXSID90166705
    • F0001-0571
    • MFCD09033087
    • T0O
    • AC-1860
    • CS-W018584
    • AE-562/43286932
    • 15965-31-8
    • SY056650
    • J-009624
    • AKOS006350031
    • MDL: MFCD09033093
    • Inchi: 1S/C3H3ClN2/c4-3-1-5-2-6-3/h1-2H,(H,5,6)
    • InChI Key: BQRBAXFOPZRMCU-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CN1

Computed Properties

  • Exact Mass: 101.99800
  • Monoisotopic Mass: 101.998476
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.405
  • Melting Point: 120-121 ºC
  • Boiling Point: 295.9°C at 760 mmHg
  • Flash Point: 160.8±5.4 °C
  • Refractive Index: 1.562
  • PSA: 28.68000
  • LogP: 1.06310

5-Chloro-1H-imidazole Security Information

5-Chloro-1H-imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Chloro-1H-imidazole Related Literature

Additional information on 5-Chloro-1H-imidazole

Comprehensive Overview of 5-Chloro-1H-imidazole (CAS No. 15965-31-8): Properties, Applications, and Industry Insights

5-Chloro-1H-imidazole (CAS No. 15965-31-8) is a halogenated derivative of imidazole, a heterocyclic compound with significant relevance in pharmaceutical and agrochemical industries. This compound, characterized by the presence of a chlorine atom at the 5-position of the imidazole ring, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis. Its molecular formula, C3H3ClN2, and molecular weight of 102.52 g/mol, underscore its compact yet reactive structure, which is frequently exploited in the development of bioactive molecules.

The growing interest in 5-Chloro-1H-imidazole derivatives is driven by their versatility in drug discovery, particularly in the design of antiviral, antifungal, and anti-inflammatory agents. Recent studies highlight its role as a key scaffold in kinase inhibitors, a class of therapeutics gaining traction in oncology research. Additionally, its applications extend to materials science, where it serves as a building block for functional polymers and coordination complexes. The compound's thermal stability and solubility profile (moderate in polar solvents like ethanol and DMSO) further enhance its utility in industrial processes.

From an SEO perspective, users frequently search for "5-Chloro-1H-imidazole synthesis," "CAS 15965-31-8 suppliers," and "imidazole derivatives in drug design," reflecting the demand for practical and theoretical knowledge. Environmental considerations are also a hotspot, with queries like "green chemistry approaches for halogenated imidazoles" trending. Innovations in catalytic chlorination methods to produce 5-Chloro-1H-imidazole with higher yields and lower byproducts align with these sustainability concerns, making it a focal point for R&D teams.

Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control of CAS No. 15965-31-8. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in laboratories. Notably, the compound's crystallographic data and spectroscopic fingerprints are well-documented, aiding in patent applications and academic research. These aspects address common user queries about "how to verify 5-Chloro-1H-imidazole purity" and "regulatory status of imidazole intermediates."

In conclusion, 5-Chloro-1H-imidazole (CAS No. 15965-31-8) remains a cornerstone in heterocyclic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from precision medicine to advanced materials—coupled with evolving synthetic methodologies, position it as a compound of enduring scientific and commercial interest. Future research may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems, further expanding its footprint in innovation-driven sectors.

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